Cas no 2228466-67-7 (2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine)
2228466-67-7 structure
Product Name:2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine
CAS No:2228466-67-7
MF:C5H8N4O3
MW:172.142020225525
CID:6096337
PubChem ID:165668984
Update Time:2023-12-27
2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine
- 2-[(4-nitro-1H-pyrazol-3-yl)oxy]ethan-1-amine
- 2228466-67-7
- EN300-1791586
-
- Inchi: 1S/C5H8N4O3/c6-1-2-12-5-4(9(10)11)3-7-8-5/h3H,1-2,6H2,(H,7,8)
- InChI Key: RMDPSYIZENQDEY-UHFFFAOYSA-N
- SMILES: O(C1=C(C=NN1)[N+](=O)[O-])CCN
Computed Properties
- Exact Mass: 172.05964013g/mol
- Monoisotopic Mass: 172.05964013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 110Ų
2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1791586-0.05g |
2-[(4-nitro-1H-pyrazol-3-yl)oxy]ethan-1-amine |
2228466-67-7 | 0.05g |
$1091.0 | 2023-09-19 | ||
| Enamine | EN300-1791586-0.1g |
2-[(4-nitro-1H-pyrazol-3-yl)oxy]ethan-1-amine |
2228466-67-7 | 0.1g |
$1144.0 | 2023-09-19 | ||
| Enamine | EN300-1791586-0.25g |
2-[(4-nitro-1H-pyrazol-3-yl)oxy]ethan-1-amine |
2228466-67-7 | 0.25g |
$1196.0 | 2023-09-19 | ||
| Enamine | EN300-1791586-0.5g |
2-[(4-nitro-1H-pyrazol-3-yl)oxy]ethan-1-amine |
2228466-67-7 | 0.5g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1791586-1.0g |
2-[(4-nitro-1H-pyrazol-3-yl)oxy]ethan-1-amine |
2228466-67-7 | 1g |
$1299.0 | 2023-06-02 | ||
| Enamine | EN300-1791586-2.5g |
2-[(4-nitro-1H-pyrazol-3-yl)oxy]ethan-1-amine |
2228466-67-7 | 2.5g |
$2548.0 | 2023-09-19 | ||
| Enamine | EN300-1791586-5.0g |
2-[(4-nitro-1H-pyrazol-3-yl)oxy]ethan-1-amine |
2228466-67-7 | 5g |
$3770.0 | 2023-06-02 | ||
| Enamine | EN300-1791586-10.0g |
2-[(4-nitro-1H-pyrazol-3-yl)oxy]ethan-1-amine |
2228466-67-7 | 10g |
$5590.0 | 2023-06-02 | ||
| Enamine | EN300-1791586-1g |
2-[(4-nitro-1H-pyrazol-3-yl)oxy]ethan-1-amine |
2228466-67-7 | 1g |
$1299.0 | 2023-09-19 | ||
| Enamine | EN300-1791586-5g |
2-[(4-nitro-1H-pyrazol-3-yl)oxy]ethan-1-amine |
2228466-67-7 | 5g |
$3770.0 | 2023-09-19 |
2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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